5-fluoro-2-(pyrrolidin-1-yl)aniline hydrochloride
Overview
Description
5-Fluoro-2-(pyrrolidin-1-yl)aniline hydrochloride is a compound that contains a pyrrolidine ring, which is a five-membered ring with nitrogen as one of the members . This type of structure is widely used by medicinal chemists to create compounds for the treatment of various human diseases . The pyrrolidine ring is of great interest due to its ability to efficiently explore the pharmacophore space due to sp3-hybridization, its contribution to the stereochemistry of the molecule, and the increased three-dimensional coverage due to the non-planarity of the ring .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a pyrrolidine ring attached to an aniline group with a fluorine atom at the 5-position . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the literature, compounds with a pyrrolidine ring are known to undergo a variety of reactions. These include ring construction from different cyclic or acyclic precursors and functionalization of preformed pyrrolidine rings .Scientific Research Applications
Chemistry and Drug Discovery
Fluorinated Pyrimidines and Cancer Treatment : Fluorinated pyrimidines, such as 5-fluorouracil (5-FU), are extensively studied for their applications in cancer treatment. These compounds are used to treat over two million cancer patients annually due to their ability to interfere with nucleic acid synthesis and function, offering insights into the potential biomedical research applications of fluorinated compounds including those related to pyrrolidine derivatives (Gmeiner, 2020).
Pyrrolidine in Drug Discovery : The pyrrolidine ring is a prevalent feature in medicinal chemistry, contributing to the stereochemistry and three-dimensional (3D) structure of bioactive molecules. Its incorporation into drug designs is driven by the ring's ability to enhance pharmacophore space exploration, influence stereochemistry, and increase 3D molecular coverage. Research in this area underscores the versatility of pyrrolidine scaffolds in synthesizing compounds for treating human diseases, suggesting potential research directions for derivatives of 5-fluoro-2-(pyrrolidin-1-yl)aniline hydrochloride (Li Petri et al., 2021).
Environmental and Health Risks of Fluorinated Alternatives
Emerging Fluorinated Compounds : With the phase-out of certain per- and polyfluoroalkyl substances (PFAS) due to environmental and health concerns, novel fluorinated alternatives, including fluoroalkylether compounds, have gained attention. Research into these substances focuses on their sources, environmental distribution, and potential health risks, highlighting the importance of understanding the environmental fate and toxicological profiles of novel fluorinated compounds and their derivatives (Wang et al., 2019).
Future Directions
The future directions for research on 5-fluoro-2-(pyrrolidin-1-yl)aniline hydrochloride and similar compounds could involve further exploration of their biological activities and potential therapeutic applications. The pyrrolidine ring is a versatile scaffold for the design of new compounds with different biological profiles . Therefore, it could be beneficial to continue investigating the synthesis, structure-activity relationships, and mechanisms of action of these compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-fluoro-2-(pyrrolidin-1-yl)aniline hydrochloride involves the reaction of 5-fluoro-2-nitroaniline with pyrrolidine followed by reduction of the resulting nitro compound and subsequent conversion to the hydrochloride salt.", "Starting Materials": [ "5-fluoro-2-nitroaniline", "pyrrolidine", "sodium borohydride", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: 5-fluoro-2-nitroaniline is dissolved in ethanol and pyrrolidine is added to the solution. The mixture is heated under reflux for several hours to allow for the formation of 5-fluoro-2-(pyrrolidin-1-yl)nitrobenzene.", "Step 2: Sodium borohydride is added to the reaction mixture to reduce the nitro group to an amino group, forming 5-fluoro-2-(pyrrolidin-1-yl)aniline.", "Step 3: Hydrochloric acid is added to the reaction mixture to protonate the amine group and form the hydrochloride salt of 5-fluoro-2-(pyrrolidin-1-yl)aniline.", "Step 4: The resulting solid is filtered and washed with ethanol to obtain the final product, 5-fluoro-2-(pyrrolidin-1-yl)aniline hydrochloride." ] } | |
CAS RN |
1431966-86-7 |
Molecular Formula |
C10H14ClFN2 |
Molecular Weight |
216.7 |
Purity |
95 |
Origin of Product |
United States |
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